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Compound of Interest

Compound Name: 1-(2-Thienyl)acetone

Cat. No.: B182387 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides crucial guidance on the proper handling, personal

protective equipment (PPE), and disposal of 1-(2-Thienyl)acetone, fostering a secure research

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
1-(2-Thienyl)acetone is classified as an irritant and is harmful if swallowed. It can cause skin

irritation, serious eye irritation, and may lead to respiratory irritation.[1] Therefore, strict

adherence to PPE protocols is mandatory.

Minimum PPE Requirements:

Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental

contact.[2] If prolonged contact is anticipated, consider double-gloving or using thicker,

chemical-resistant gloves.

Eye and Face Protection: Chemical safety goggles are essential to protect against splashes.

[2][3] A face shield should be worn in addition to goggles when there is a significant risk of

splashing.[2]

Skin and Body Protection: A laboratory coat must be worn to protect street clothes and skin.

[2][4] Ensure that legs are covered and closed-toe shoes are worn.[4]
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Respiratory Protection: Work with 1-(2-Thienyl)acetone in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation of vapors.[4]

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1-(2-Thienyl)acetone is provided in

the table below.[1][5][6]

Property Value

Molecular Formula C7H8OS

Molecular Weight 140.20 g/mol

Appearance Not specified (assumed liquid)

Primary Hazards Irritant, Harmful if swallowed

Experimental Protocol: Preparation of a Standard
Solution
This protocol outlines the steps for safely preparing a standard solution of 1-(2-
Thienyl)acetone.

Materials:

1-(2-Thienyl)acetone

Appropriate solvent (e.g., ethanol, methanol)

Volumetric flasks with stoppers

Pipettes and pipette bulbs

Beakers

Analytical balance

Procedure:
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Preparation: Don all required PPE as outlined in Section 1. Ensure the chemical fume hood

is operational.

Weighing: Accurately weigh the required amount of 1-(2-Thienyl)acetone in a tared beaker

on an analytical balance within the fume hood.

Dissolution: Carefully add a small amount of the chosen solvent to the beaker to dissolve the

1-(2-Thienyl)acetone.

Transfer: Quantitatively transfer the dissolved solution to the appropriate volumetric flask

using a funnel.

Dilution: Rinse the beaker with a small amount of solvent and add the rinsing to the

volumetric flask. Repeat this step two to three times to ensure all the compound is

transferred.

Final Volume: Add the solvent to the volumetric flask until the meniscus reaches the

calibration mark.

Mixing: Stopper the flask and invert it several times to ensure the solution is homogeneous.

Labeling: Clearly label the volumetric flask with the name of the compound, concentration,

solvent, and date of preparation.

Operational and Disposal Plans
A systematic workflow is critical for safely managing 1-(2-Thienyl)acetone from receipt to

disposal.

Caption: Safe Handling Workflow for 1-(2-Thienyl)acetone.

Disposal: All waste containing 1-(2-Thienyl)acetone, including empty containers, contaminated

gloves, and solutions, must be disposed of as hazardous chemical waste. Follow all local,

state, and federal regulations for hazardous waste disposal. Do not pour down the drain.

Emergency Response
In the event of an exposure or spill, immediate and appropriate action is crucial.
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Emergency Response Plan

First Aid Measures

Incident

Assess Situation

Immediate Action

Evacuate Area

If necessary

Provide First Aid

If safe

Notify Supervisor
Skin Contact:

Remove contaminated clothing.
Wash with soap and water.

Eye Contact:
Rinse with water for 15 mins.

Seek medical attention.

Inhalation:
Move to fresh air.

Seek medical attention.

Ingestion:
Do NOT induce vomiting.

Seek immediate medical attention.

Consult SDS

Gather Information

Follow Emergency Procedures

Specific Guidance

Click to download full resolution via product page

Caption: Emergency Response for 1-(2-Thienyl)acetone Incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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